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Compound of Interest

Compound Name: 3-Butoxypropionitrile

CAS No.: 6959-71-3

Cat. No.: B1265712

Get Quote

Executive Summary
3-Butoxypropionitrile is a bifunctional organic molecule featuring a flexible butyl ether group

and a reactive nitrile moiety. While less documented than its lower alkyl chain analogues like 3-

methoxypropionitrile, its unique combination of properties—moderate polarity, aprotic nature,

and a versatile chemical handle—positions it as a compound of significant interest for

innovative research. This guide synthesizes established chemical principles and extrapolates

from documented applications of related compounds to present a forward-looking analysis of 3-
Butoxypropionitrile's potential in materials science, particularly as an electrolyte solvent, and

in drug development as a strategic synthetic intermediate. We provide a technical foundation

for its synthesis, explore its prospective applications with scientifically grounded reasoning, and

offer detailed protocols to facilitate its investigation by researchers, chemists, and professionals

in advanced technology sectors.
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3-Butoxypropionitrile (C₇H₁₃NO) integrates the chemical characteristics of both an ether and

a nitrile. The butoxy group imparts a greater degree of lipophilicity compared to methoxy or

ethoxy analogues, potentially enhancing solubility in nonpolar media and influencing

intermolecular interactions within a system. The nitrile group provides a site for a wide array of

chemical transformations.

Property Predicted/Analogous Value Significance in Application

Molecular Formula C₇H₁₃NO -

Molecular Weight 127.18 g/mol
Influences volatility and

diffusion rates.

Boiling Point Estimated ~190-210 °C

A relatively high boiling point

suggests low volatility, which is

advantageous for high-

temperature applications like

battery electrolytes.[1]

Density Estimated ~0.90-0.92 g/cm³

Important for formulation

calculations and process

design.

Solubility
Soluble in organic solvents;

limited water solubility.

The butyl group enhances

solubility for organic substrates

and polymers while the nitrile

offers some polarity.

Dipole Moment Moderate to High

The nitrile group creates a

strong dipole, essential for

dissolving salts in electrolyte

applications.

Core Synthesis Pathway: Cyanoethylation of n-Butanol
The most direct and established method for synthesizing 3-alkoxypropionitriles is through a

Michael-type addition known as cyanoethylation.[2][3] This reaction involves the addition of an

alcohol to acrylonitrile, typically catalyzed by a base.
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The reaction proceeds via a nucleophilic attack of the butoxide ion on the electron-deficient β-

carbon of acrylonitrile. The choice of a strong, non-nucleophilic base is critical to deprotonate

the butanol without interfering with the acrylonitrile.

Diagram 1: Synthesis of 3-Butoxypropionitrile via Cyanoethylation
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Reactants

n-Butanol
(CH₃(CH₂)₃OH)

Butoxide Anion
(CH₃(CH₂)₃O⁻)

+ Base

Acrylonitrile
(CH₂=CHCN)

Intermediate Enolate

Base (e.g., NaH, KOH)

Nucleophilic Attack

3-Butoxypropionitrile

Proton Transfer
(from Butanol)

Synthesis workflow for 3-Butoxypropionitrile.
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Electrolyte System

3-Butoxypropionitrile (Solvent)

Nitrile Group (δ⁻)
Ether Oxygen (δ⁻)
Alkyl Chain

Li⁺ Ion

Solvation

Anion (e.g., TFSI⁻)
The polar nitrile and ether groups
solvate the Li⁺ cation, facilitating
its transport between electrodes.

3-Butoxypropionitrile
(R-CN)

3-Butoxypropylamine
(R-CH₂NH₂)

Reduction
(e.g., H₂, Ra-Ni)

3-Butoxypropionic Acid
(R-COOH)

Hydrolysis
(H₃O⁺ or OH⁻)

Heterocyclic Scaffolds
(e.g., Tetrazoles)

Cycloaddition
(e.g., + NaN₃)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Butoxypropionitrile: A Technical Guide to Potential
Research Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265712/docs#3-butoxypropionitrile-a-technical-
guide-to-potential-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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